UCSF924

• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol
• InChI: InChI=1S/C20H22N2O2/c1-15-8-9-19-18(12-15)20(23)13-16(22-19)14-21-10-5-11-24-17-6-3-2-4-7-17/h2-4,6-9,12-13,21H,5,10-11,14H2,1H3,(H,22,23)
• InChIKey: RPHDOVLXDYWDGF-UHFFFAOYSA-N

UCSF924: Selective D4 Partial Agonist Probe

UCSF924 (CAS 1434515-70-4) is a dopamine D4 receptor (DRD4) partial agonist discovered through structure-based docking against a 1.95 Å crystal structure of the human D4 receptor [1]. It binds DRD4 with a Ki of 3 nM and activates the receptor with an EC50 of 4.2 nM in cellular assays, while exhibiting no measurable affinity for the closely related D2 or D3 dopamine receptors (Ki > 10 µM) and no agonist activity against a panel of 320 non-olfactory GPCRs at 1 µM [2]. UCSF924 is supplied as a high-purity (≥98 % HPLC) solid and is accompanied by a structurally matched negative control compound (UCSF924NC) that is 2500-fold weaker at DRD4, enabling rigorous target-engagement studies [2].

High DRD4 affinity with undetectable D2/D3 cross-reactivity, enabling subtype-selective signaling studies

Supplied with a structurally matched inactive control (UCSF924NC) for rigorous target-engagement experiments

Clean GPCR selectivity profile meets stringent chemical probe criteria for high-confidence pathway analysis

• [1] Wang S, Wacker D, Levit A, et al. D4 dopamine receptor high-resolution structures enable the discovery of selective agonists. Science. 2017;358(6361):381-386. doi:10.1126/science.aan5468 View Source
• [2] Chemical Probes Portal. Probe UCSF924. Accessed 2026. https://www.chemicalprobes.org/ucsf924 View Source

UCSF924 Differentiation from Other D4 Agonists

Although several small-molecule D4 agonists are commercially available, UCSF924 possesses a three-pillar differentiation profile—unmatched binding selectivity over D2/D3, a functionally biased signaling signature, and a structurally matched inactive control—that no single comparator replicates [1]. Simple substitution of one D4 agonist for another without these orthogonal properties risks confounding experimental interpretation: residual D2/D3 activity may produce off-target effects, balanced agonism may mask arrestin-mediated signaling contributions, and the absence of a validated negative control undermines target-engagement confidence [2]. The quantitative evidence below documents exactly where UCSF924 outperforms the closest in-class alternatives.

Alternative D4 agonists retaining D2/D3 affinity may introduce off-target effects in tissues co-expressing these receptors

Balanced agonism in comparators can mask arrestin-mediated signaling contributions, unlike UCSF924's reported bias profile

Lack of a validated, structurally matched negative control undermines target-engagement confidence in comparative studies

• [1] Chemical Probes Portal. Probe UCSF924. Accessed 2026. https://www.chemicalprobes.org/ucsf924 View Source
• [2] Graßl F, Bock L, Huete-Huerta González Á, et al. Exploring Structural Determinants of Bias among D4 Subtype-Selective Dopamine Receptor Agonists. J Med Chem. 2023;66(14):9710-9730. doi:10.1021/acs.jmedchem.3c00537 View Source

UCSF924 Comparative Evidence

Binding Affinity vs. A-412997

UCSF924 binds the human dopamine D4 receptor with a Ki of 3 nM, representing a 2.6-fold higher affinity than the established D4 agonist A-412997 (Ki = 7.9 nM for human D4.4) [1]. Both measurements were obtained via radioligand displacement assays using the human receptor, making the comparison directly interpretable for D4-targeted experiments.

Binding Affinity vs. A-412997

Cross-study comparable

UCSF924 Ki 3 nM · A-412997 Ki 7.9 nM (human D4.4) 2.6-fold higher affinity

Supports lower working concentration use

Radioligand displacement; verify in target assay

Evidence Dimension	Binding affinity (Ki) at human D4 receptor
Target Compound Data	UCSF924 Ki = 3 nM
Comparator Or Baseline	A-412997 Ki = 7.9 nM (human D4.4)
Quantified Difference	2.6-fold higher affinity for UCSF924
Conditions	Radioligand displacement; human D4 receptor expressed in heterologous systems

Why This Matters

Lower Ki enables the use of lower working concentrations, reducing the risk of compound-limited solubility artifacts and extending the dynamic range for dose-response studies.

• [1] Chemical Probes Portal. Probe UCSF924. Accessed 2026. https://www.chemicalprobes.org/ucsf924 View Source

D2/D3 Selectivity vs. PD-168077

UCSF924 exhibits no measurable affinity for dopamine D2 or D3 receptors (Ki > 10 µM), translating to >3,300-fold selectivity for D4 over D2 [1]. In contrast, PD-168077—a widely used D4 agonist—retains modest but significant D2 and D3 binding (Ki = 3,740 nM and 2,810 nM, respectively), yielding only ~430-fold and ~323-fold selectivity . This 7.7-fold improvement in D2 selectivity window reduces the likelihood of D2-mediated off-target effects in native tissue experiments.

D2/D3 Selectivity vs. PD-168077

Cross-study comparable

UCSF924 D4/D2 selectivity >3,300-fold PD-168077 D4/D2 selectivity ~430-fold 7.7-fold wider selectivity window

Reduced D2-mediated off-target risk

Human recombinant receptor binding data

Evidence Dimension	Selectivity ratio (D4 over D2)
Target Compound Data	UCSF924 D4/D2 selectivity >3,300-fold (D2 Ki >10 µM vs D4 Ki 3 nM)
Comparator Or Baseline	PD-168077 D4/D2 selectivity ~430-fold (D2 Ki = 3,740 nM, D4 Ki = 8.7 nM)
Quantified Difference	UCSF924 D4/D2 selectivity ratio is approximately 7.7-fold greater
Conditions	Radioligand displacement assays at human recombinant dopamine receptors

Why This Matters

When studying D4-specific functions in tissues co-expressing D2 or D3 receptors, UCSF924 provides a wider safety margin for target selectivity, enabling cleaner pharmacological dissection.

• [1] Chemical Probes Portal. Probe UCSF924. Accessed 2026. https://www.chemicalprobes.org/ucsf924 View Source

β-Arrestin Bias vs. Quinpirole

UCSF924 demonstrates a 7.4-fold bias toward β-arrestin recruitment over Gαi/o signaling when compared head-to-head with the non-selective D2-like agonist quinpirole in HEK293T cells expressing human DRD4 [1]. Quinpirole was used as the reference balanced agonist (bias factor defined as 1), and the bias was calculated by comparing arrestin translocation and Gi-mediated cAMP inhibition at equivalent receptor occupancy (1 µM). This functional selectivity is not replicated by other commercially available D4 agonists such as A-412997 or PD-168077, which have not been characterized as arrestin-biased ligands [2].

β-Arrestin Bias vs. Quinpirole

Head-to-head

UCSF924: 7.4-fold arrestin bias relative to quinpirole Quinpirole: balanced reference (bias factor=1)

Enables arrestin-selective pathway studies

HEK293T-hDRD4; 1 µM; verify in native cells

Evidence Dimension	Functional bias factor (β-arrestin vs Gαi/o signaling)
Target Compound Data	UCSF924: 7.4-fold arrestin bias relative to quinpirole
Comparator Or Baseline	Quinpirole: balanced agonist (bias factor = 1 by definition)
Quantified Difference	7.4-fold bias toward arrestin pathway
Conditions	HEK293T cells expressing human DRD4; β-arrestin translocation assay vs Gi-mediated cAMP inhibition; 1 µM compound concentration

Why This Matters

For researchers investigating β-arrestin-dependent D4 signaling pathways, UCSF924 provides a unique tool to selectively activate arrestin signaling while minimizing Gi pathway engagement, a capacity not offered by current alternative D4 agonists.

• [1] Wang S, Wacker D, Levit A, et al. D4 dopamine receptor high-resolution structures enable the discovery of selective agonists. Science. 2017;358(6361):381-386. doi:10.1126/science.aan5468 View Source
• [2] Graßl F, Bock L, Huete-Huerta González Á, et al. Exploring Structural Determinants of Bias among D4 Subtype-Selective Dopamine Receptor Agonists. J Med Chem. 2023;66(14):9710-9730. doi:10.1021/acs.jmedchem.3c00537 View Source

GPCR Selectivity vs. PD-168077

UCSF924 was profiled at 1 µM against a panel of 320 non-olfactory GPCRs in agonist mode and showed no detectable activity . In contrast, PD-168077 exhibits measurable binding to α1-adrenergic (Ki = 168 nM), α2-adrenergic (Ki = 177 nM), serotonin 5-HT1A (Ki = 385 nM), and 5-HT2A (Ki = 4,010 nM) receptors . The clean pan-GPCR selectivity profile of UCSF924 meets the stringent criteria for a high-quality chemical probe as defined by the Structural Genomics Consortium (SGC).

GPCR Selectivity vs. PD-168077

Data to verify

UCSF924: 0/320 GPCRs hit at 1 µM PD-168077: confirmed hits at α1, α2, 5-HT1A, 5-HT2A

Cleaner probe for polypharmacology-sensitive screens

Cross-study comparison; confirm in own assay platform

Evidence Dimension	Number of off-target GPCR hits at screening concentration
Target Compound Data	UCSF924: 0 hits out of 320 non-olfactory GPCRs at 1 µM
Comparator Or Baseline	PD-168077: at least 4 confirmed off-target receptor interactions (α1, α2, 5-HT1A, 5-HT2A) at Ki < 500 nM
Quantified Difference	Undetectable vs detectable off-target activity; UCSF924 represents a cleaner probe
Conditions	PRESTO-TANGO β-arrestin recruitment assay (UCSF924); radioligand binding (PD-168077), both at human recombinant receptors

Why This Matters

The absence of polypharmacology simplifies data interpretation and makes UCSF924 the preferred chemical probe for studies where D4-specific signaling must be isolated from confounding adrenergic or serotonergic contributions.

Brain Pharmacokinetics

Following a single intraperitoneal dose of 10 mg/kg in male C57BL/6 mice, UCSF924 achieved a plasma Tmax of 0.5 h with quantifiable brain concentrations maintained for up to 8 h [1]. While direct head-to-head brain PK comparisons with other D4 agonists are absent from the literature, the sustained brain exposure profile of UCSF924 was established using standardized in-life protocols identical to those employed for other SGC chemical probes, supporting its suitability for in vivo neuropsychiatric target-engagement experiments.

Brain Pharmacokinetics

Supporting evidence

Brain concentration quantifiable up to 8 h post 10 mg/kg i.p. (C57BL/6 mice)

Supports in vivo CNS target-engagement design

Standardized SGC protocol; extrapolation to other models requires verification

Evidence Dimension	Duration of quantifiable brain concentration after systemic administration
Target Compound Data	UCSF924: brain concentration quantifiable up to 8 h post-dose (10 mg/kg i.p., C57BL/6 mice); plasma Tmax = 0.5 h
Comparator Or Baseline	Class-level: limited published brain PK time-course data exist for A-412997 or PD-168077 under comparable protocols
Quantified Difference	Not comparable quantitatively; UCSF924 is distinguished by the availability of explicit, publicly reported brain PK time-course data
Conditions	Male C57BL/6 mice, single i.p. injection, 10 mg/kg dose

Why This Matters

The availability of verified brain exposure data reduces uncertainty for researchers planning in vivo D4 pharmacology studies and distinguishes UCSF924 from D4 agonists lacking equivalent published PK characterization.

• [1] Chemical Probes Portal. Probe UCSF924. Accessed 2026. https://www.chemicalprobes.org/ucsf924 View Source

Matched Negative Control UCSF924NC

UCSF924 is supplied with a structurally matched negative control compound, UCSF924NC, that differs by a single chemical modification and exhibits a Ki of 7,500 nM at DRD4—a 2,500-fold reduction in binding affinity [1]. UCSF924NC also lacks detectable cellular agonist activity in cAMP reporter assays [1]. By contrast, other commercially available D4 agonists (A-412997, PD-168077, ABT-724) do not offer a validated, structurally analogous inactive control compound, forcing researchers to use vehicle-only or unrelated pharmacological antagonists as comparators.

Matched Negative Control

Head-to-head

UCSF924 Ki 3 nM vs UCSF924NC Ki 7,500 nM 2,500-fold affinity window

Enables internally controlled target-engagement experiments

Structurally matched inactive control; confirm inactivity in cellular assays

Evidence Dimension	Affinity gap between active probe and its matched negative control
Target Compound Data	UCSF924 Ki = 3 nM (active); UCSF924NC Ki = 7,500 nM (inactive); Δ = 2,500-fold
Comparator Or Baseline	A-412997, PD-168077, ABT-724: no structurally matched inactive control compound commercially available
Quantified Difference	2,500-fold affinity window between probe and control for UCSF924 pair; not available for comparators
Conditions	Radioligand displacement at human DRD4 (UCSF924NC); cAMP reporter assay in cells expressing human D4

Why This Matters

The UCSF924/UCSF924NC pair enables rigorous, internally controlled target-engagement experiments that strengthen mechanistic conclusions, a capability unmatched by alternative D4 agonists.

• [1] Chemical Probes Portal. Probe UCSF924. Accessed 2026. https://www.chemicalprobes.org/ucsf924 View Source

UCSF924 Optimal Applications

β-Arrestin-Mediated D4 Signaling

UCSF924's 7.4-fold arrestin bias relative to quinpirole [1] uniquely positions it as the tool of choice for studies seeking to isolate arrestin-dependent DRD4 cellular responses without concomitant Gi-mediated cAMP modulation. This cannot be achieved with balanced D4 agonists such as PD-168077 or A-412997. Recommended use: comparative signaling studies employing UCSF924 (biased) vs quinpirole (balanced) as reference to deconvolve pathway-specific contributions.

D4-Selective Brain Target Engagement

With >3,300-fold selectivity over D2 receptors [2], UCSF924 is the preferred D4 agonist for ex vivo or in vivo experiments in brain regions co-expressing high levels of D2 or D3 receptors (e.g., striatum, nucleus accumbens), where even modest D2/D3 cross-reactivity from PD-168077 could confound phenotypic readouts. The availability of UCSF924NC enables paired-probe experimental designs that strengthen target-engagement conclusions.

SGC-Quality Chemical Probe Studies

UCSF924's clean profile against 320 non-olfactory GPCRs meets the Stringent Chemical Probe criteria recommended by the SGC and the Chemical Probes Portal. For screening campaigns or RNA-seq/phosphoproteomic studies where polypharmacology must be minimized, UCSF924 provides a more selective alternative than PD-168077, which retains affinity for adrenergic and serotonergic receptors.

In Vivo Behavioral Pharmacology with Brain PK

The published brain exposure time-course (sustained up to 8 h post 10 mg/kg i.p. in mice) [2] reduces the need for de novo PK characterization and supports experimental designs requiring sustained CNS target coverage. This makes UCSF924 well-suited for acute behavioral pharmacology studies (e.g., prepulse inhibition, novel object recognition) where temporal alignment of brain exposure and behavioral endpoints is critical.

Application

Selection Property

Validation Focus

β-Arrestin-mediated D4 signaling studies

Reported arrestin bias over Gαi/o signaling

Pathway-specific deconvolution using biased vs balanced reference agonists

D4-selective brain target-engagement research

>3,300-fold selectivity over D2 receptors

Exclusion of D2/D3-mediated off-target effects in D2-rich brain regions

Stringent chemical probe screening campaigns

Clean profile against 320 non-olfactory GPCRs

Minimized polypharmacology for transcriptomic/phosphoproteomic readouts

In vivo behavioral pharmacology with CNS PK

Published brain exposure time-course data

Temporal alignment of brain exposure with behavioral endpoints

• [1] Wang S, Wacker D, Levit A, et al. D4 dopamine receptor high-resolution structures enable the discovery of selective agonists. Science. 2017;358(6361):381-386. doi:10.1126/science.aan5468 View Source
• [2] Chemical Probes Portal. Probe UCSF924. Accessed 2026. https://www.chemicalprobes.org/ucsf924 View Source